molecular formula C9H6N2O3 B1194786 6-Nitroquinoline 1-oxide CAS No. 13675-92-8

6-Nitroquinoline 1-oxide

Cat. No.: B1194786
CAS No.: 13675-92-8
M. Wt: 190.16 g/mol
InChI Key: FABIKJYANKLSLU-UHFFFAOYSA-N
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Description

6-Nitroquinoline 1-oxide, also known as this compound, is a useful research compound. Its molecular formula is C9H6N2O3 and its molecular weight is 190.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

13675-92-8

Molecular Formula

C9H6N2O3

Molecular Weight

190.16 g/mol

IUPAC Name

6-nitro-1-oxidoquinolin-1-ium

InChI

InChI=1S/C9H6N2O3/c12-10-5-1-2-7-6-8(11(13)14)3-4-9(7)10/h1-6H

InChI Key

FABIKJYANKLSLU-UHFFFAOYSA-N

SMILES

C1=CC2=C(C=CC(=C2)[N+](=O)[O-])[N+](=C1)[O-]

Canonical SMILES

C1=CC2=C(C=CC(=C2)[N+](=O)[O-])[N+](=C1)[O-]

Synonyms

6-nitroquinoline 1-oxide

Origin of Product

United States

Synthesis routes and methods

Procedure details

Commercially available 6-nitroquinoline (1.0 g, 5.6 mmol) was dissolved in CHCl3 (30 mL) and mCPBA (1.76 g, 7.8 mmol) was added portionwise and the reactions stirred at rt for 48 h. The mixture was then washed with saturated aqueous NaHCO3, 1 N aqueous NaOH, and 5% aqueous NaHSO3, dried (Na2SO4), filtered and concentrated under reduced pressure to give compound 45A (1.0 g, 93%) as a light yellow solid. LC/MS m/z 191 [M+H]+.
Quantity
1 g
Type
reactant
Reaction Step One
Name
Quantity
30 mL
Type
solvent
Reaction Step One
Name
Quantity
1.76 g
Type
reactant
Reaction Step Two
Yield
93%

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